Cas no 1391144-83-4 (oxytroflavoside D)

• Product Name: oxytroflavoside D
• CAS No: 1391144-83-4
• MF: C₂₈H₃₀O₁₅
• MW: 606.528810024261
• CID: 2050140
• PubChem ID: 91939763
• Update Time: 2025-04-21

oxytroflavoside D Chemical and Physical Properties

Names and Identifiers

• oxytroflavoside D
• rhamnocitrin-3-O-[(S)-3-hydroxy-3-methylglutaryl-(1->6)]-beta-D-galactopyranoside
• FS-8553
• 1391144-83-4

• Inchi： 1S/C28H30O15/c1-28(38,9-18(31)32)10-19(33)40-11-17-21(34)23(36)24(37)27(42-17)43-26-22(35)20-15(30)7-14(39-2)8-16(20)41-25(26)12-3-5-13(29)6-4-12/h3-8,17,21,23-24,27,29-30,34,36-38H,9-11H2,1-2H3,(H,31,32)/t17-,21+,23+,24-,27+,28?/m1/s1
• InChI Key： ZADGYZMBIIDGTO-XWLRYKEWSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COC(CC(C)(CC(=O)O)O)=O)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=CC=1)O)OC)O)=O

Computed Properties

• Exact Mass: 606.15847025g/mol
• Monoisotopic Mass: 606.15847025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 239Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides